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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166 Get Quote

Introduction

Trifluoronitrosomethane (CF₃NO) is a critical monomer in the synthesis of nitroso rubber, a

specialty elastomer known for its exceptional performance in extreme environments.[1][2][3]

This fluorinated polymer, typically a copolymer of trifluoronitrosomethane and

tetrafluoroethylene (TFE), exhibits a unique combination of properties including non-

flammability, resistance to corrosive chemicals and solvents, and flexibility at low temperatures.

[1][3][4] These characteristics make nitroso rubber a material of choice for demanding

applications in the aerospace, chemical, and defense industries where conventional elastomers

fail.[2][5]

Key Features of Trifluoronitrosomethane-Based Nitroso Rubber:

Exceptional Chemical Resistance: Nitroso rubber is highly resistant to a wide range of

aggressive chemicals, including strong acids, oxidizers, and many organic solvents. It is

notably resistant to halogenated compounds, a significant advantage over many other

elastomers.[3]

Low-Temperature Flexibility: The polymer maintains its elastomeric properties at very low

temperatures, with a glass transition temperature (Tg) reported to be as low as -51°C.[3][4]

This is attributed to the rotational freedom around the nitrogen-oxygen bond in the polymer

backbone.[3]
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Non-Flammability: The high fluorine content of nitroso rubber imparts inherent non-

flammability, a critical safety feature for many applications.[3]

Ozone and Oxidation Resistance: The fluorinated structure provides excellent resistance to

degradation by ozone and other oxidizing agents.

Applications:

The unique properties of trifluoronitrosomethane-based nitroso rubber make it suitable for a

variety of specialized applications:

Seals and Gaskets: For use in environments with corrosive chemicals, extreme

temperatures, or high vacuum.

Fuel Hoses and Tanks: Especially for handling aggressive fuels and oxidizers in aerospace

and rocketry.

Protective Clothing: In chemical and biological warfare defense due to its high chemical

resistance.

Wire and Cable Insulation: In applications requiring non-flammability and resistance to harsh

environments.

Experimental Protocols
Protocol 1: Synthesis of Trifluoronitrosomethane
(CF₃NO)
This protocol describes the synthesis of trifluoronitrosomethane via the pyrolysis of

trifluoroacetyl nitrite. This method is reported to produce yields of over 85%.[6]

Materials:

Trifluoroacetic anhydride ((CF₃CO)₂O)

Nitrosyl chloride (NOCl)

Perfluorotributylamine (as a diluent)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/235086792_NITROSO_RUBBER_RESEARCH_DEVELOPMENT_AND_PRODUCTION
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoronitrosomethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen monoxide (NO)

Standard vacuum line and glassware for handling gases

Pyrolysis tube

Cold traps (liquid nitrogen)

Procedure:

Preparation of Trifluoroacetyl Nitrite: In an evacuated flask, introduce trifluoroacetic

anhydride and nitrosyl chloride in the vapor phase.

Condense the gases by cooling the flask with Dry Ice.

Allow the mixture to warm to room temperature. Irradiate the flask with a 300-watt

incandescent lamp for 48 hours with intermittent shaking to yield trifluoroacetyl nitrite.

Pyrolysis: Set up a pyrolysis apparatus with a flow of nitrogen monoxide.

Introduce the prepared trifluoroacetyl nitrite into the pyrolysis tube, using refluxing

perfluorotributylamine as a diluent.

Heat the pyrolysis tube to 190°C.

The pyrolysis of trifluoroacetyl nitrite yields trifluoronitrosomethane and carbon dioxide as

a byproduct (CF₃C(O)ONO → CF₃NO + CO₂).[6]

Purification: The gaseous product stream is passed through a series of cold traps cooled

with liquid nitrogen to condense and purify the trifluoronitrosomethane. The deep blue

color of trifluoronitrosomethane serves as a visual indicator.[6][7]

Protocol 2: Production of Nitroso Rubber via
Suspension Polymerization
This protocol outlines the copolymerization of trifluoronitrosomethane and tetrafluoroethylene

to produce nitroso rubber using a suspension polymerization technique.[1]
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Materials:

Trifluoronitrosomethane (CF₃NO)

Tetrafluoroethylene (C₂F₄)

Deionized water

Lithium bromide (LiBr)

Magnesium carbonate (MgCO₃) (as a suspending agent)

Polymerization reactor capable of low-temperature and high-pressure operation

Stirring mechanism

Procedure:

Reactor Preparation: The polymerization reactor is thoroughly cleaned and purged with an

inert gas (e.g., nitrogen) to remove any oxygen.

Aqueous Phase Preparation: A solution of 1 part by weight of lithium bromide in 200 parts by

weight of deionized water is prepared and charged into the reactor. 10 parts by weight of

magnesium carbonate are added as the suspending agent.

Cooling and Monomer Addition: The reactor and its contents are cooled to -40°C.

An equimolar mixture of trifluoronitrosomethane and tetrafluoroethylene is then charged

into the reactor.

Polymerization: The reaction mixture is vigorously agitated at -25°C for 24 hours. The

pressure within the reactor will decrease as the polymerization proceeds.

Termination and Isolation: After the desired reaction time, the unreacted monomers are

vented.

The polymer slurry is discharged from the reactor. The polymer is isolated by filtration.
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Washing and Drying: The isolated nitroso rubber is washed thoroughly with water to remove

the suspending agent and other impurities.

The polymer is then dried in a vacuum oven at a temperature below 50°C to a constant

weight.

Protocol 3: Vulcanization (Cross-linking) of Nitroso
Rubber
This protocol describes a typical vulcanization process for nitroso rubber using an amine-based

curing agent and a reinforcing filler.[8]

Materials:

Nitroso rubber gum stock

Triethylenetetramine (as a cross-linking agent)

Fumed silica (e.g., Hi-Sil 233) (as a reinforcing filler)

Two-roll mill

Compression molding press

Procedure:

Compounding: On a two-roll mill, soften the nitroso rubber gum stock.

Gradually add the fumed silica filler to the rubber and mill until a uniform dispersion is

achieved.

Add the triethylenetetramine cross-linking agent to the compounded rubber and mill for a

short period to ensure thorough mixing.

Molding and Curing: The compounded rubber is placed in a preheated mold of the desired

shape.
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The mold is placed in a compression molding press and cured at a specified temperature

and pressure (e.g., 150°C for 30 minutes).

Post-Curing: After demolding, the vulcanized rubber part is typically post-cured in an oven at

a higher temperature (e.g., 175°C for 4 hours) to complete the cross-linking reactions and

stabilize the properties.

Data Presentation
Table 1: Physical and Mechanical Properties of Trifluoronitrosomethane-Based Nitroso

Rubber

Property Value

Glass Transition Temperature (Tg) -51 °C[3][4]

Tensile Strength 500 - 1500 psi

Elongation at Break 100 - 400 %

Hardness (Shore A) 50 - 80

Density ~1.9 g/cm³

Table 2: Chemical Resistance of Nitroso Rubber
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Chemical Resistance

Strong Acids (e.g., Nitric Acid) Excellent

Strong Bases (e.g., Sodium Hydroxide) Good

Aliphatic Hydrocarbons Excellent

Aromatic Hydrocarbons Good

Halogenated Solvents Fair to Good

Ketones (e.g., Acetone) Good

Hydraulic Fluids Excellent

Rocket Propellants (e.g., N₂O₄) Excellent

Table 3: Thermal Properties of Nitroso Rubber

Property Value

Service Temperature Range -50 °C to 200 °C

Decomposition Temperature > 250 °C
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Caption: Synthesis of Trifluoronitrosomethane.
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Caption: Nitroso Rubber Production Workflow.
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Caption: Vulcanization of Nitroso Rubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Trifluoronitrosomethane in Nitroso
Rubber Production]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596166#trifluoronitrosomethane-as-a-monomer-for-
nitroso-rubber-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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